Cas no 14630-42-3 (tert-Butyl(trimethylsilyl)acetylene)

Technical Introduction for tert-Butyl(trimethylsilyl)acetylene: tert-Butyl(trimethylsilyl)acetylene is a protected acetylene derivative featuring both tert-butyl and trimethylsilyl groups. This compound serves as a versatile building block in organic synthesis, particularly in Sonogashira couplings and other cross-coupling reactions. The tert-butyl group enhances steric protection, while the trimethylsilyl moiety allows for selective deprotection, enabling controlled functionalization. Its stability under various reaction conditions makes it valuable for constructing complex alkynes and conjugated systems. The compound is particularly useful in pharmaceutical and materials chemistry, where precise alkyne incorporation is required. Careful handling is advised due to its sensitivity to moisture and strong acids or bases.

tert-Butyl(trimethylsilyl)acetylene structure

14630-42-3 structure

Product Name:tert-Butyl(trimethylsilyl)acetylene

CAS No:14630-42-3

MF:C₉H₁₈Si

MW:154.324723720551

MDL:MFCD00134215

CID:223979

PubChem ID:139797

Update Time:2025-06-07

tert-Butyl(trimethylsilyl)acetylene Chemical and Physical Properties

Names and Identifiers

- Silane,(3,3-dimethyl-1-butyn-1-yl)trimethyl-
- 1-TRIMETHYLSILYL-3,3-DIMETHYL-1-BUTYNE
- 3,3-Dimethyl-1-(trimethylsilyl)-1-butyne
- 3,3-dimethylbut-1-ynyl(trimethyl)silane
- (3,3-Dimethyl-1-butynyl)(trimethyl)silane
- (3,3-dimethylbut-1-yn-1-yl)trimethylsilane
- (3,3-Dimethylbut-1-ynyl)trimethylsilane
- 1-(tert-butyl)-2-(trimethylsilyl)acetylene
- 1-(trimethylsilyl)-2-tert-butylacetylene
- 1-(Trimethylsilyl)neohexyne
- 1-Butyne,3,3-dimethyl-1-trimethylsilyl
- 1-trimethylsilyl-3,3-dimethylbut-1-yne
- 3,3-dimethyl-1-trimethylsilyl-1-butyne
- Silane,(3,3-dimethyl-1-butynyl)trimethyl
- TIMTEC-BB SBB009032
- 1-Butyne, 3,3-dimethyl-1-trimethylsilyl-
- Silane, (3,3-Dimethyl-1-butynyl)trimethyl-
- AKOS006341995
- 3-methyl-dihydrofuran-2(3H)-one
- 14630-42-3
- Q63393367
- MFCD00134215
- DTXSID10163352
- S19270
- silane, (3,3-dimethyl-1-butynyl)trimethyl
- (3,3-dimethylbut-1-yn-1-yl)(trimethyl)silane
- Silane, (3,3-dimethyl-1-butynyl)trimethyl-
- InChI=1/C9H18Si/c1-9(2,3)7-8-10(4,5)6/h1-6H
- 1-t-butyl-2-trimethylsilyl acetylene
- FT-0694343
- GKWFJPNWRGGCSB-UHFFFAOYSA-N
- Silane, (3,3-dimethyl-1-butyn-1-yl)trimethyl-
- tert-Butyl(trimethylsilyl)acetylene
- MDL： MFCD00134215
- Inchi： 1S/C9H18Si/c1-9(2,3)7-8-10(4,5)6/h1-6H3
- InChI Key： GKWFJPNWRGGCSB-UHFFFAOYSA-N
- SMILES： [Si](C#CC(C)(C)C)(C)(C)C

Computed Properties

Exact Mass: 154.11800
Monoisotopic Mass: 154.118
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0Å²

Experimental Properties

Color/Form: Not determined
Density: 0.742
Melting Point: Not available
Boiling Point: 155 °C
Flash Point: Not available
Refractive Index: 1.427
PSA: 0.00000
LogP: 2.91330
Solubility: Not determined
Vapor Pressure: Not available

tert-Butyl(trimethylsilyl)acetylene Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：UN 1993
Hazard Category Code： 11-36/37/38
Safety Instruction： S16; S26; S36/37/39
Hazardous Material Identification：
Packing Group：II
Hazard Level：3.1
HazardClass：3.1
PackingGroup：II
Risk Phrases：R11; R36/37/38
Packing Group：II
Safety Term：3.1
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-Butyl(trimethylsilyl)acetylene Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

tert-Butyl(trimethylsilyl)acetylene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	S19270-1g	1-Trimethylsilyl-3,3-dimethyl-1-butyne	14630-42-3	95	1g	￡17.00	2022-02-28
Fluorochem	S19270-10g	1-Trimethylsilyl-3,3-dimethyl-1-butyne	14630-42-3	95	10g	￡64.00	2022-02-28
Fluorochem	S19270-50g	1-Trimethylsilyl-3,3-dimethyl-1-butyne	14630-42-3	95	50g	￡225.00	2022-02-28
TRC	B792110-250mg	tert-Butyl(trimethylsilyl)acetylene	14630-42-3		250mg	$ 276.00	2023-04-18
TRC	B792110-500mg	tert-Butyl(trimethylsilyl)acetylene	14630-42-3		500mg	$ 511.00	2023-04-18
TRC	B792110-1g	tert-Butyl(trimethylsilyl)acetylene	14630-42-3		1g	$ 800.00	2023-09-08
TRC	B792110-2.5g	tert-Butyl(trimethylsilyl)acetylene	14630-42-3		2.5g	$ 2182.00	2023-04-18
abcr	AB107361-10 g	1-Trimethylsilyl-3,3-dimethyl-1-butyne, 98%; .	14630-42-3	98%	10 g	€445.00	2023-07-20
abcr	AB107361-50 g	1-Trimethylsilyl-3,3-dimethyl-1-butyne, 98%; .	14630-42-3	98%	50g	€339.50	2023-04-08
1PlusChem	1P001EC3-25g	Silane, (3,3-dimethyl-1-butyn-1-yl)trimethyl-	14630-42-3		25g	$333.00	2025-02-19

tert-Butyl(trimethylsilyl)acetylene Suppliers

Amadis Chemical Company Limited

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(CAS:14630-42-3)tert-Butyl(trimethylsilyl)acetylene

Order Number:A1208850

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 03:51

Price ($):264.0

Email:sales@amadischem.com

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